Cas no 2649068-64-2 (3-{[2,4,5-Trioxo-3-(propan-2-yl)imidazolidin-1-yl]methyl}benzene-1-sulfonyl fluoride)

• Product Name: 3-{[2,4,5-Trioxo-3-(propan-2-yl)imidazolidin-1-yl]methyl}benzene-1-sulfonyl fluoride
• CAS No: 2649068-64-2
• MF: C₁₃H₁₃FN₂O₅S
• MW: 328.316125631332
• CID: 5361315
• PubChem ID: 154880326
• Update Time: 2025-10-30

3-{[2,4,5-Trioxo-3-(propan-2-yl)imidazolidin-1-yl]methyl}benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4235768300
• 3-{[2,4,5-trioxo-3-(propan-2-yl)imidazolidin-1-yl]methyl}benzene-1-sulfonyl fluoride
• 3-{[2,4,5-Trioxo-3-(propan-2-yl)imidazolidin-1-yl]methyl}benzene-1-sulfonyl fluoride

• Inchi： 1S/C13H13FN2O5S/c1-8(2)16-12(18)11(17)15(13(16)19)7-9-4-3-5-10(6-9)22(14,20)21/h3-6,8H,7H2,1-2H3
• InChI Key： YJAOGMDUFIOUGD-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)CN1C(C(N(C1=O)C(C)C)=O)=O)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 598
• XLogP3: 1.5
• Topological Polar Surface Area: 100

Additional information on 3-{[2,4,5-Trioxo-3-(propan-2-yl)imidazolidin-1-yl]methyl}benzene-1-sulfonyl fluoride

Comprehensive Analysis of 3-{[2,4,5-Trioxo-3-(propan-2-yl)imidazolidin-1-yl]methyl}benzene-1-sulfonyl fluoride (CAS No. 2649068-64-2)

The compound 3-{[2,4,5-Trioxo-3-(propan-2-yl)imidazolidin-1-yl]methyl}benzene-1-sulfonyl fluoride (CAS No. 2649068-64-2) is a highly specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and bioconjugation applications. Its unique structure, featuring a trioxoimidazolidine core and a sulfonyl fluoride moiety, makes it a valuable candidate for covalent inhibitors and proteomics research. This article delves into its properties, applications, and relevance to current scientific trends.

In recent years, sulfonyl fluorides have gained attention due to their role in click chemistry and targeted protein degradation. The compound 3-{[2,4,5-Trioxo-3-(propan-2-yl)imidazolidin-1-yl]methyl}benzene-1-sulfonyl fluoride aligns with these trends, offering reactivity that is both selective and tunable. Researchers are particularly interested in its potential for covalent drug discovery, where it could serve as a warhead in small-molecule inhibitors.

The imidazolidine scaffold in this compound is noteworthy for its hydrogen-bonding capabilities, which can enhance binding affinity in enzyme inhibition. Coupled with the sulfonyl fluoride group, this molecule exhibits dual functionality: it can form stable covalent bonds with nucleophilic residues (e.g., serine, threonine) while also engaging in non-covalent interactions. This duality is critical for structure-activity relationship (SAR) studies in drug development.

From a synthetic perspective, 3-{[2,4,5-Trioxo-3-(propan-2-yl)imidazolidin-1-yl]methyl}benzene-1-sulfonyl fluoride is synthesized via multistep organic reactions, often involving amide coupling and sulfonylation. Its purity and stability are paramount for applications in high-throughput screening (HTS) and chemical biology. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound.

Current research hotspots, such as PROTACs (Proteolysis-Targeting Chimeras) and covalent fragment-based drug discovery, highlight the relevance of this compound. Its sulfonyl fluoride group can be leveraged to design irreversible inhibitors for challenging targets like KRAS mutants or BTK. Additionally, its compatibility with bioorthogonal chemistry makes it a tool for live-cell imaging and proteome profiling.

In summary, 3-{[2,4,5-Trioxo-3-(propan-2-yl)imidazolidin-1-yl]methyl}benzene-1-sulfonyl fluoride (CAS No. 2649068-64-2) is a versatile compound with broad applications in drug discovery and chemical biology. Its unique structural features and reactivity profile position it as a promising candidate for addressing unmet needs in precision medicine and therapeutic development.